Cas no 89393-04-4 (2-Hexanone, 1-hydroxy-1-phenyl-)

2-Hexanone, 1-hydroxy-1-phenyl- structure
89393-04-4 structure
Product Name:2-Hexanone, 1-hydroxy-1-phenyl-
CAS No:89393-04-4
MF:C12H16O2
MW:192.254243850708
CID:602299
PubChem ID:3308692
Update Time:2025-04-19

2-Hexanone, 1-hydroxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Hexanone, 1-hydroxy-1-phenyl-
    • 1-hydroxy-1-phenylhexan-2-one
    • 89393-04-4
    • DTXSID80391302
    • SCHEMBL593911
    • Inchi: 1S/C12H16O2/c1-2-3-9-11(13)12(14)10-7-5-4-6-8-10/h4-8,12,14H,2-3,9H2,1H3
    • InChI Key: JQRKQXRFROSYBP-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)C(CCCC)=O

Computed Properties

  • Exact Mass: 192.115029749g/mol
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 37.3Ų
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